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Compound of Interest

Compound Name: Triphenylphosphine hydrobromide

Cat. No.: B033036

For Researchers, Scientists, and Drug Development Professionals

Triphenylphosphine hydrobromide (PhsP-HBr) is a versatile and widely utilized reagent in
organic synthesis. This white crystalline solid serves as a key precursor in the preparation of
phosphonium salts, particularly for the Wittig reaction, and acts as a catalyst in various cross-
coupling reactions. Its ability to function as a mild acid and a source of triphenylphosphine
makes it an invaluable tool in the synthesis of complex organic molecules, including active
pharmaceutical ingredients. This guide provides a comprehensive overview of its core chemical
properties, structure, and a detailed experimental protocol for its synthesis.

Core Chemical and Physical Properties

The fundamental properties of triphenylphosphine hydrobromide are summarized in the
table below, providing a quick reference for laboratory use.
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Property Value References
Chemical Formula C1sH16BrP [1112113114]
Molecular Weight 343.20 g/mol [21[31[4]

White to light red crystalline
Appearance ] [2][5]
solid/powder

Melting Point 192 - 205 °C (decomposes) [2]

Soluble in polar solvents like
- ethanol and methanol.
Solubility _ [5]
Insoluble in nonpolar solvents

such as hexane and toluene.

CAS Number 6399-81-1 [L112]0314]

Structural Information

Triphenylphosphine hydrobromide exists as a phosphonium salt, specifically
triphenylphosphonium bromide. In this structure, the phosphorus atom is bonded to three
phenyl groups and one hydrogen atom, carrying a positive charge, which is counterbalanced
by the bromide anion ([HP(CeHs)3]*Br~).[6] The molecule adopts a trigonal pyramidal geometry
around the central phosphorus atom.[5]

Crystallographic data reveals that triphenylphosphonium bromide crystallizes in the Pnma
space group with the following unit cell dimensions:

e a=10.951A
e b=12.269 A
e c=11.754 A
o a=90°
e B=090°
o y=90°
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This information is based on data deposited in the Crystallography Open Database.[3]

Spectroscopic Data

Key spectroscopic data for the characterization of triphenylphosphine hydrobromide are
outlined below:

1H NMR (400 MHz, DMSO-de):
e 0 10.60 (brs, 1H, PH)

e 0 7.60-7.67 (m, 9H, ArH)

e 87.53-7.59 (m, 6H, ArH)[1]

13C NMR (100 MHz, DMSO-de):

8 132.70 (d, J = 102 Hz, Ar)

8 132.05 (d, J = 1.9 Hz, Ar)

& 131.48 (d, J = 9.6 Hz, Ar)

& 128.77 (d, J = 11.4 Hz, Ar)[1]

Infrared (IR) Spectroscopy: Infrared spectra of triphenylphosphine hydrobromide are
available and can be used for identification. The spectra can be accessed through various
databases.[3][7][8]

Experimental Protocols
Synthesis of Triphenylphosphine Hydrobromide

A common and straightforward method for the preparation of triphenylphosphine
hydrobromide involves the direct reaction of triphenylphosphine with hydrobromic acid.[1]

Materials:

e Triphenylphosphine (PhsP)
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e 48% aqueous hydrobromic acid (HBr)
e 1,4-Dioxane

o Diethyl ether

Procedure:

 To a stirring mixture of triphenylphosphine (1.05 g, 4 mmol) in 1,4-dioxane (8 mL) at room
temperature, add a solution of 48% aqueous hydrobromic acid (1 mL, approx. 8.8 mmol)
dropwise over 1 minute.

e Warm the reaction mixture to 70 °C.

e Stir the mixture at 70 °C for 12 hours.

o After 12 hours, evaporate the solvent in vacuo.
e Wash the resulting residue with diethyl ether.

o Dry the precipitate in vacuo for 12 hours at 40 °C to yield triphenylphosphine
hydrobromide as a white solid (1.34 g, 98% yield).[1]

The purity of the synthesized compound can be confirmed by melting point analysis and NMR
spectroscopy.[5]

Diagrams
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Synthesis Workflow for Triphenylphosphine Hydrobromide

Reactants

Triphenylphosphine (Ph3P) 48% aq. Hydrobromic Acid (HBr) 1,4-Dioxane (Solvent)
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Caption: Synthesis Workflow for Triphenylphosphine Hydrobromide.
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Role in Wittig Reaction Precursor Formation

Starting Materials

Triphenylphosphine Hydrobromide Alkyl Halide (R-X) — Strong Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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